Cas no 939809-66-2 ( )
structure
Product Name:
CAS No:939809-66-2
MF:C10H11F3N2
MW:216.202952623367
CID:1000505
PubChem ID:45158542
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutyl-(6-trifluoromethyl-pyridin-2-yl)-amine
- N-cyclobutyl-6-(trifluoromethyl)pyridin-2-amine
- CYCLOBUTYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
- AKOS011702066
- DTXSID30669563
- 939809-66-2
-
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- Inchi: 1S/C10H11F3N2/c11-10(12,13)8-5-2-6-9(15-8)14-7-3-1-4-7/h2,5-7H,1,3-4H2,(H,14,15)
- InChI Key: XQWLGXXGRSUAQU-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=N1)NC1CCC1)(F)F
Computed Properties
- Exact Mass: 216.08700
- Monoisotopic Mass: 216.08743285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92000
- LogP: 3.13780
Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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